Cas no 2172231-24-0 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 2172231-24-0
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6040364
• PubChem ID: 165537755
• Update Time: 2025-05-22

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• EN300-1516653
• 2172231-24-0
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2,3-dihydro-1H-isoindole-5-carboxylic acid

• Inchi： 1S/C27H24N2O5/c30-25(29-14-18-10-9-17(26(31)32)13-19(18)15-29)11-12-28-27(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-10,13,24H,11-12,14-16H2,(H,28,33)(H,31,32)
• InChI Key： HFEPLAZCPIGHSP-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1CC2C=CC(C(=O)O)=CC=2C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS: 2172231-24-0)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS: 2172231-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapy. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid, with particular emphasis on improving yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve high-quality batches of the compound. Researchers have also explored its role as a building block in the synthesis of complex peptides, leveraging its Fmoc-protected amino group for efficient coupling reactions.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits notable interactions with specific protein targets, making it a candidate for further drug development. For instance, its isoindole moiety has been shown to engage in hydrophobic interactions with enzyme active sites, potentially modulating their function. These findings have spurred interest in its application as a scaffold for designing enzyme inhibitors or as a probe for studying protein-ligand interactions.

Furthermore, the compound's potential in targeted therapy has been explored in recent preclinical studies. Its ability to conjugate with therapeutic agents, such as anticancer drugs, has been demonstrated, offering a pathway for enhanced drug delivery and reduced off-target effects. Researchers are also investigating its utility in imaging and diagnostics, given its fluorescent properties under certain conditions.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS: 2172231-24-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Ongoing studies aim to further elucidate its mechanisms of action, optimize its synthetic routes, and expand its applications in drug discovery and therapy. The compound's unique structural and functional attributes position it as a valuable tool for advancing research in these fields.